4-Cyano-1H-pyrrole-3-carboxylic acid methylamide

• Molecular Formula: C7H7N3O
• Molecular Weight: 149.15 g/mol
• IUPAC Name: 4-cyano-N-methyl-1H-pyrrole-3-carboxamide
• InChI: InChI=1S/C7H7N3O/c1-9-7(11)6-4-10-3-5(6)2-8/h3-4,10H,1H3,(H,9,11)
• InChI Key: MGTHTAXWYSTOLJ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CNC=C1C#N

Description

4-Cyano-1H-pyrrole-3-carboxylic acid methylamide is a useful research compound. Its molecular formula is C7H7N3O and its molecular weight is 149.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-cyano-1H-pyrrole-3-carboxylic acid (0.034 g), methylamine hydrochloride (0.034 g), triethylamine (0.084 g) and 1-hydroxybenzotriazole (0.034 g) in tetrahydrofuran (2.5 mL) was added N-ethyl-N′-3-dimethylaminopropylcarbodiimide (0.058 g) at room temperature, and this mixture was stirred at same temperature overnight. This reaction mixture was poured into 1 mol/L hydrochloric acid, and this mixture was extracted with ethyl acetate. This organic layer was washed with a saturated aqueous sodium bicarbonate solution and brine, and dried over anhydrous magnesium sulfate. The solvent was removed under reduced pressure. The residue was purified by column chromatography on silica gel (eluent: ethyl acetate/n-hexane) to give the title compound (0.035 g).